Cas no 78618-06-1 (N-Carbobenzoxy-1,6-diaminohexane Hydrochloride)

• Product Name: N-Carbobenzoxy-1,6-diaminohexane Hydrochloride
• CAS No: 78618-06-1
• MF: C₁₄H₂₃ClN₂O₂
• MW: 286.797622919083
• MDL: MFCD00270151
• CID: 562964
• PubChem ID: 87566518
• Update Time: 2025-06-07

N-Carbobenzoxy-1,6-diaminohexane Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(6-aminohexyl)-, phenylmethyl ester, hydrochloride (1:1)
• N-Carbobenzoxy-1,6-diaminohexane Hydrochloride
• Z-HMD*HCl
• N-(6-Aminohexyl)carbamic Acid Benzyl Ester Hydrochloride
• Benzyl N-(6-Aminohexyl)carbamate Hydrochloride
• N-Benzyloxycarbonyl-1,6-diaminohexane Hydrochloride
• N-Cbz-1,6-diaminohexane Hydrochloride
• Benzyl (6-aminohexyl)carbamate hydrochloride
• N-1-Z-1,6-diaminohexane HCl
• benzyl 6-aminohexylcarbamate
• N-Cbz-1,6-diaminohexane HCl
• N-1-Z-1,6-diaminohexane . HCl
• KM1926
• N-Z-1,6-diaminohexane hydrochloride
• 7535AH
• N-Z-1,6-hexanediamine hydrochloride
• N-Carbobenzoxy-1,6-diaminohexane HCl
• N-Cbz-1,6-diaminoh
• Z-NH-(CH2)6-NH2.HCl
• AS-66218
• CHEMBL1083156
• benzyl N-(6-aminohexyl)carbamate;hydrochloride
• CS-0149755
• DTXSID10526423
• N-Z-1,6-hexanediamine hydrochloride, >=97% (AT)
• MFCD00270151
• SY112040
• N1-Cbz-hexane-1,6-diamine Hydrochloride
• Benzyl (6-aminohexyl)carbamate--hydrogen chloride (1/1)
• Z-1,6-diaminohexane HCl
• BENZYL (6-AMINOHEXYL)CARBAMATE HCL
• 78618-06-1
• N1-Benzyloxycarbonyl-1,6-hexamethylenediamine hydrochloride
• SCHEMBL6375520
• AKOS015847948
• A12850
• DB-384725
• Z-1,6-diaminohexane hydrochloride
• N-1-Z-1,6-diaminohexane hydrochloride

• MDL： MFCD00270151
• Inchi： 1S/C14H22N2O2.ClH/c15-10-6-1-2-7-11-16-14(17)18-12-13-8-4-3-5-9-13;/h3-5,8-9H,1-2,6-7,10-12,15H2,(H,16,17);1H
• InChI Key： GMSZGOGHNFZOMF-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(NCCCCCCN)=O

Computed Properties

• Exact Mass: 286.14500
• Monoisotopic Mass: 286.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystals.
• Melting Point: 175.0 to 179.0 deg-C
• Boiling Point: 436.8°C at 760 mmHg
• Flash Point: 218°C
• PSA: 64.35000
• LogP: 4.32510
• Solubility: Not determined

N-Carbobenzoxy-1,6-diaminohexane Hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：26-36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Solvents and Organic Chemicals Organic Compounds

Additional information on N-Carbobenzoxy-1,6-diaminohexane Hydrochloride

Comprehensive Guide to N-Carbobenzoxy-1,6-diaminohexane Hydrochloride (CAS 78618-06-1): Properties, Applications, and Research Insights

N-Carbobenzoxy-1,6-diaminohexane Hydrochloride (CAS 78618-06-1), often abbreviated as Cbz-Hexanediamine HCl, is a specialized organic compound widely utilized in peptide synthesis, bioconjugation, and pharmaceutical research. This hydrochloride salt derivative of 1,6-diaminohexane features a carbobenzoxy (Cbz) protecting group, making it a versatile building block for chemists and researchers. Its molecular formula is C₁₄H₂₃N₂O₂·HCl, with a molecular weight of 278.80 g/mol. The compound’s unique structure enables selective deprotection under mild conditions, a critical feature for modern drug development workflows.

In recent years, the demand for N-Carbobenzoxy-1,6-diaminohexane Hydrochloride has surged due to its role in peptide-based therapeutics, a hotspot in oncology and metabolic disease research. Search trends reveal growing queries like "Cbz-protected diaminohexane applications" and "CAS 78618-06-1 solubility data", reflecting its relevance in academic and industrial labs. The compound’s stability in aqueous solutions and compatibility with solid-phase peptide synthesis (SPPS) protocols further enhance its appeal.

From a synthetic chemistry perspective, 78618-06-1 serves as a key intermediate for constructing dendrimers and crosslinking agents. Its dual amino functionality allows for sequential modifications, enabling the design of targeted drug delivery systems—a topic dominating biomedical literature. Researchers frequently pair this compound with N-hydroxysuccinimide (NHS) esters or maleimide derivatives to create stable amide bonds, a technique central to antibody-drug conjugate (ADC) development.

Analytical data for N-Carbobenzoxy-1,6-diaminohexane Hydrochloride highlights its white crystalline powder morphology, melting point range of 210–215°C, and solubility in polar solvents like DMSO and methanol. These properties align with green chemistry initiatives, as the compound’s efficient purification reduces hazardous waste—a priority for labs seeking sustainable synthetic routes. Notably, its Cbz group can be cleaved via hydrogenolysis or acidic conditions, offering flexibility in multi-step syntheses.

The compound’s safety profile is another frequently searched topic. While CAS 78618-06-1 is not classified as hazardous under GHS, proper handling with PPE (gloves, goggles) is recommended due to potential irritation. Storage at 2–8°C under inert atmosphere ensures long-term stability, a detail often queried by procurement specialists. Regulatory databases confirm its compliance with REACH and FDA guidelines for research use, though specific applications may require additional certifications.

Emerging applications include its use in biofunctionalized nanomaterials and diagnostic probes, where its amino groups facilitate surface modifications. Recent patents describe its incorporation into fluorescent tags for cellular imaging, addressing the booming theranostics market. This aligns with PubMed-indexed studies exploring 78618-06-1 in click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloadditions (CuAAC).

For quality assurance, analytical methods like HPLC (typically >98% purity) and NMR (characteristic peaks at δ 7.35–7.25 for aromatic protons) are standard. Suppliers often provide COA (Certificate of Analysis) documents, a critical consideration for researchers comparing vendors. The compound’s stability under lyophilization also makes it suitable for long-term storage, a feature highlighted in peptide library production.

In conclusion, N-Carbobenzoxy-1,6-diaminohexane Hydrochloride (CAS 78618-06-1) bridges fundamental organic chemistry and cutting-edge biomedical research. Its balanced reactivity, well-documented protocols, and adaptability to high-throughput screening platforms position it as a staple in modern laboratories. As peptide therapeutics gain FDA approvals—such as GLP-1 analogs for diabetes—the demand for reliable intermediates like this compound will continue its upward trajectory.